2-(3-Benzylpyrrolidin-1-yl)pyridine
Description
2-(3-Benzylpyrrolidin-1-yl)pyridine is a pyridine derivative featuring a pyrrolidine ring substituted at the 3-position with a benzyl group and linked to a pyridine moiety at the 1-position. Its structural complexity arises from the fusion of aromatic (pyridine) and aliphatic (pyrrolidine) systems, which influence its physicochemical properties and reactivity.
Properties
IUPAC Name |
2-(3-benzylpyrrolidin-1-yl)pyridine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2/c1-2-6-14(7-3-1)12-15-9-11-18(13-15)16-8-4-5-10-17-16/h1-8,10,15H,9,11-13H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBZGUPMJSRNKBL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CC2=CC=CC=C2)C3=CC=CC=N3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.33 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-Benzylpyrrolidin-1-yl)pyridine typically involves the following steps:
Formation of 3-Benzylpyrrolidine: This can be achieved by the reduction of N-benzylpyrrolidin-3-one using a suitable reducing agent such as sodium borohydride.
Coupling with Pyridine: The 3-benzylpyrrolidine is then coupled with a pyridine derivative, often through a nucleophilic substitution reaction. This can be facilitated by using a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide.
Industrial Production Methods
Industrial production of 2-(3-Benzylpyrrolidin-1-yl)pyridine may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalytic methods and continuous flow processes may be employed to enhance efficiency and yield.
Chemical Reactions Analysis
Types of Reactions
2-(3-Benzylpyrrolidin-1-yl)pyridine can undergo various chemical reactions, including:
Oxidation: The pyridine ring can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The compound can be reduced using hydrogenation or metal hydrides.
Substitution: Electrophilic and nucleophilic substitution reactions can occur on both the pyridine and pyrrolidine rings.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride.
Substitution: Halogenating agents for electrophilic substitution, and nucleophiles such as amines or thiols for nucleophilic substitution.
Major Products
Oxidation: Formation of pyridine N-oxide derivatives.
Reduction: Formation of partially or fully reduced pyridine derivatives.
Substitution: Formation of various substituted pyridine and pyrrolidine derivatives.
Scientific Research Applications
2-(3-Benzylpyrrolidin-1-yl)pyridine has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as a ligand in biochemical assays.
Medicine: Explored for its potential therapeutic properties, including as an intermediate in drug synthesis.
Industry: Utilized in the development of novel materials and catalysts.
Mechanism of Action
The mechanism of action of 2-(3-Benzylpyrrolidin-1-yl)pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyridine ring can participate in π-π stacking interactions, while the pyrrolidine ring can engage in hydrogen bonding and hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.
Comparison with Similar Compounds
The following section compares 2-(3-Benzylpyrrolidin-1-yl)pyridine with structurally related pyridine-pyrrolidine derivatives, emphasizing molecular features, substituent effects, and catalogued data.
Structural Analogs and Substituent Variations
Compound 1: 3-(1-Benzylpyrrolidin-3-yl)-2-methoxy-5-methylpyridine
- CAS No.: 1228666-00-9
- Molecular Formula : C₁₈H₂₂N₂O
- Molecular Weight : 282.38 g/mol
- Substituents :
- Pyridine ring : Methoxy (-OCH₃) at C2, methyl (-CH₃) at C3.
- Pyrrolidine ring : Benzyl group at C3.
- Key Differences :
Compound 2: 3-Benzyloxy-6-iodo-2-(pyrrolidin-1-yl)pyridine
- CAS No.: 1117686-45-9
- Molecular Formula : C₁₆H₁₇IN₂O
- Molecular Weight : 380.22 g/mol
- Substituents :
- Pyridine ring : Benzyloxy (-OBn) at C3, iodo (-I) at C4.
- Pyrrolidine ring : Direct linkage at C2.
- Key Differences :
Physicochemical Properties
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
